Cas no 1335234-29-1 ([3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid)

• Product Name: [3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid
• CAS No: 1335234-29-1
• MF: C₁₁H₁₅BO₄
• MW: 222.045403718948
• CID: 5054049
• Update Time: 2026-02-28

[3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [3-methyl-4-(oxolan-3-yloxy)phenyl]boronic acid
• NE36266
• [3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid

• Inchi： 1S/C11H15BO4/c1-8-6-9(12(13)14)2-3-11(8)16-10-4-5-15-7-10/h2-3,6,10,13-14H,4-5,7H2,1H3
• InChI Key： AHQYPSCKYUMCSC-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=CC(B(O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 58.9

Additional information on [3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid

Introduction to [3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic Acid (CAS No. 1335234-29-1)

[3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid, identified by the CAS registry number [1335234-29-1], is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The [boronic acid] functional group at the core of this molecule enables it to participate in Suzuki-Miyaura coupling reactions, a cornerstone of modern organic chemistry.

The structure of [3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid comprises a benzene ring substituted with a methyl group at the 3-position and an oxolanyloxy group at the 4-position. The oxolanyloxy group, derived from tetrahydrofuran (THF), introduces unique electronic and steric properties to the molecule. This substitution pattern not only enhances the compound's reactivity but also confers stability, making it suitable for a wide range of applications.

Recent advancements in synthetic methodologies have further expanded the utility of [1335234-29-1]. Researchers have employed this compound as a key intermediate in the synthesis of bioactive molecules, leveraging its ability to undergo selective transformations. For instance, studies published in leading journals such as Nature Chemistry and Angewandte Chemie highlight its role in constructing heterocyclic frameworks and natural product analogs.

In the context of materials science, [[3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid] has been utilized in the development of advanced materials, including stimuli-responsive polymers and optoelectronic devices. Its ability to participate in controlled polymerization reactions has opened new avenues for creating materials with tailored properties.

The synthesis of [CAS No. 1335234-29-1] typically involves multi-step processes that emphasize precision and efficiency. One common approach involves the coupling of an appropriately substituted aryl halide with a boronic acid precursor under palladium-catalyzed conditions. Recent optimizations in catalyst design and reaction conditions have significantly improved yields and selectivity, making this compound more accessible for large-scale applications.

In terms of biological applications, [[3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid] has shown promise as a building block for drug discovery efforts. Its incorporation into bioactive molecules has been reported to enhance pharmacokinetic profiles, including improved solubility and bioavailability. This makes it an attractive candidate for researchers targeting various therapeutic areas such as oncology and inflammation.

The integration of computational chemistry tools has further deepened our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These findings are instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, [[3-Methyl-4-(oxolan-3-yloxy)phenyl]boronic acid] (CAS No. [1335234-29-1]) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable tool in contemporary research and development efforts.